Cas no 1448427-02-8 (Chembl4248974)

• Product Name: Chembl4248974
• CAS No: 1448427-02-8
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 4767727
• Update Time: 2025-07-09

Chembl4248974 Chemical and Physical Properties

Names and Identifiers

• PAWI-2
• BDBM50463353
• 1-(4-(4-Methyl-3,4-dihydroquinoxalin-1(2H)-ylsulfonyl)phenyl)pyrrolidin-2-one
• 1-[4-[(4-methyl-2,3-dihydroquinoxalin-1-yl)sulfonyl]phenyl]pyrrolidin-2-one
• Chembl4248974

• Inchi： 1S/C19H21N3O3S/c1-20-13-14-22(18-6-3-2-5-17(18)20)26(24,25)16-10-8-15(9-11-16)21-12-4-7-19(21)23/h2-3,5-6,8-11H,4,7,12-14H2,1H3
• InChI Key： HKMFKYDGIJGBER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1)=O)(N1C2C=CC=CC=2N(C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 624
• XLogP3: 1.9
• Topological Polar Surface Area: 69.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Chembl4248974

Chemical Compound CAS No. 1448427-02-8: A Comprehensive Overview

The compound with CAS No. 1448427-02-8, also referred to as Chembl4248974, is a significant molecule in the field of chemical research and development. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its research.

CAS No. 1448427-02-8 is a complex organic compound with a molecular formula that has been extensively studied for its biological activity. Recent studies have highlighted its role in pharmacological applications, particularly in the development of new drugs. The compound's structure is characterized by a unique arrangement of functional groups that contribute to its chemical reactivity and stability.

The synthesis of CAS No. 1448427-02-8 involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic pathways to enhance yield and purity, making it more accessible for large-scale production. This advancement has paved the way for further exploration of its potential uses in therapeutic agents and diagnostic tools.

In terms of physical properties, CAS No. 1448427-02-8 exhibits a high degree of solubility in organic solvents, which is advantageous for its application in various chemical processes. Its melting point and boiling point have been determined through rigorous testing, providing essential data for its safe handling and storage.

The biological evaluation of CAS No. 1448427-02-8 has revealed promising results in preclinical studies. It has demonstrated significant activity against certain disease models, suggesting its potential as a lead compound for drug development. Recent research has focused on understanding its mechanism of action at the molecular level, which could unlock new avenues for therapeutic intervention.

In addition to its pharmacological applications, CAS No. 1448427-02-8 has shown potential in other fields such as materials science and environmental chemistry. Its ability to form stable complexes with metal ions makes it a valuable tool in catalysis and waste treatment processes.

The latest advancements in computational chemistry have enabled researchers to predict the behavior of CAS No. 144897 under various conditions with unprecedented accuracy. These computational models have significantly accelerated the discovery process, allowing scientists to design more effective compounds based on the structural insights gained from studying this molecule.

In conclusion, CAS No. 1353536696 (Chembl536696) represents a groundbreaking advancement in chemical science with far-reaching implications across multiple disciplines. Its unique properties and versatile applications make it a focal point for ongoing research and development efforts.